Cas no 905811-05-4 (3-(5-Chloro-2-methylphenyl)amino-3-oxopropanoic Acid)

3-(5-Chloro-2-methylphenyl)amino-3-oxopropanoic Acid is a specialized organic compound featuring a chloro-substituted phenyl ring and an amide-linked propanoic acid moiety. This structure lends it utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring precise functional group compatibility. The chloro and methyl substituents enhance its reactivity in electrophilic and nucleophilic transformations, while the carboxylic acid group offers further derivatization potential. Its well-defined molecular architecture ensures consistent performance in targeted reactions, making it a valuable reagent for researchers focusing on heterocyclic and bioactive molecule synthesis. The compound’s stability under standard conditions facilitates handling and storage.
3-(5-Chloro-2-methylphenyl)amino-3-oxopropanoic Acid structure
905811-05-4 structure
Product Name:3-(5-Chloro-2-methylphenyl)amino-3-oxopropanoic Acid
CAS No:905811-05-4
MF:C10H10ClNO3
MW:227.644301891327
CID:876441
PubChem ID:16481163
Update Time:2025-05-22

3-(5-Chloro-2-methylphenyl)amino-3-oxopropanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-((5-Chloro-2-methylphenyl)amino)-3-oxopropanoic acid
    • 3-(5-chloro-2-methylanilino)-3-oxopropanoic acid
    • 3-[(5-chloro-2-methylphenyl)amino]-3-oxopropanoic acid
    • 3-[(5-chloro-2-methylphenyl)amino]-3-oxopropanoic acid(SALTDATA: FREE)
    • BS-36406
    • DTXSID50586147
    • MFCD08685831
    • 3-[(5-Chloro-2-methylphenyl)amino]-3-oxopropanoic
    • 3-((5-Chloro-2-methylphenyl)amino)-3-oxopropanoicacid
    • CHEMBRDG-BB 4024713
    • 905811-05-4
    • CS-0365474
    • AKOS000100033
    • SB80177
    • BB 0217143
    • 3-(5-Chloro-2-methylphenyl)amino-3-oxopropanoic Acid
    • MDL： MFCD08685831
    • Inchi： 1S/C10H10ClNO3/c1-6-2-3-7(11)4-8(6)12-9(13)5-10(14)15/h2-4H,5H2,1H3,(H,12,13)(H,14,15)
    • InChI Key： TUXXXTLXVKEGJC-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(C)=C(C=1)NC(CC(=O)O)=O

Computed Properties

  • Exact Mass: 227.03500
  • Monoisotopic Mass: 227.0349209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • Density: 1.406
  • Boiling Point: 452.002°C at 760 mmHg
  • Flash Point: 227.163°C
  • Refractive Index: 1.614
  • PSA: 66.40000
  • LogP: 2.13460

3-(5-Chloro-2-methylphenyl)amino-3-oxopropanoic Acid Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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